4-Methoxyphenyl (4-chlorophenoxy)acetate
Description
4-Methoxyphenyl (4-chlorophenoxy)acetate is an ester derivative featuring a 4-chlorophenoxy group linked to an acetate backbone, with a 4-methoxyphenyl ester moiety. Chlorophenoxy acetates are commonly explored for their biological activities, including antimicrobial and herbicidal properties, and as intermediates in organic synthesis . The methoxy group in the phenyl ring may enhance solubility and influence electronic properties compared to halogenated analogs .
Properties
Molecular Formula |
C15H13ClO4 |
|---|---|
Molecular Weight |
292.71 g/mol |
IUPAC Name |
(4-methoxyphenyl) 2-(4-chlorophenoxy)acetate |
InChI |
InChI=1S/C15H13ClO4/c1-18-12-6-8-14(9-7-12)20-15(17)10-19-13-4-2-11(16)3-5-13/h2-9H,10H2,1H3 |
InChI Key |
KRTZHKQTFXIRFH-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)OC(=O)COC2=CC=C(C=C2)Cl |
Canonical SMILES |
COC1=CC=C(C=C1)OC(=O)COC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Effects on Physicochemical Properties
The substituents on the phenyl and phenoxy groups significantly impact solubility, stability, and reactivity:
*Calculated based on molecular formula C₁₅H₁₃ClO₄.
Key Observations :
- The methoxy group in 4-Methoxyphenyl (4-chlorophenoxy)acetate likely improves water solubility compared to brominated analogs (e.g., 4-bromophenyl derivatives) due to its electron-donating nature .
- Halogen substituents (Br, Cl) increase molecular weight and lipophilicity, favoring membrane permeability in biological systems .
Example Syntheses:
Ethyl 2-(4-chlorophenoxy)acetate: Prepared from 4-chlorophenol and ethyl chloroacetate using KI catalysis (83% yield) . Reacted with hydrazine hydrate to form acetohydrazide intermediates .
5-[(4-Chlorophenoxy)methyl]-1,3,4-oxadiazole Derivatives: Derived from 4-chlorophenoxyacetic acid via esterification, hydrazide formation, and cyclization (microwave-assisted methods improve yields to >80%) .
4-Bromophenyl Analogs :
Comparison :
- Microwave-assisted synthesis reduces reaction time (e.g., 15 minutes vs. hours for conventional methods) .
- The methoxyphenyl group may require protective-group strategies during synthesis to prevent demethylation.
Antimicrobial Activity:
- N-Substituted 1,3,4-oxadiazole Derivatives : Exhibit potent antibacterial activity against S. typhi and S. aureus (MIC < 1 µg/mL) .
- 4-Chlorophenylacetic Acid Derivatives : Show moderate cytotoxicity, suggesting selectivity in therapeutic applications .
Herbicidal and Enzymatic Effects:
- 2,4-Dichlorophenoxyacetic Acid (2,4-D): A well-known herbicide; its ammonium salts (e.g., dimethylamine 2,4-D) are commercially used .
Inference for 4-Methoxyphenyl Analogs :
- The methoxy group may reduce herbicidal activity compared to 2,4-D but enhance binding to eukaryotic targets due to increased polarity.
Recommendations for 4-Methoxyphenyl Derivative :
- Assume similar handling protocols as chlorophenoxy analogs (use PPE, avoid inhalation). Toxicity data should be validated experimentally.
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